Cas no 331442-95-6 (8-amino-7-Quinolinol)

• Product Name: 8-amino-7-Quinolinol
• CAS No: 331442-95-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD13188514
• CID: 1110989
• PubChem ID: 135702826
• Update Time: 2025-06-12

8-amino-7-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 8-amino-7-Quinolinol
• AMS_CNC_ID-1827666795
• SCHEMBL9379959
• 331442-95-6
• AKOS023556029
• G73419
• SB68365
• SMSSF-0625271
• XSDGGSJNCLLCNW-UHFFFAOYSA-N
• DB-108299
• 7-Hydroxyquinolin-8-amine
• DTXSID501315243
• CS-0102387
• EN300-6743004
• 8-aminoquinolin-7-ol
• 7-Quinolinol, 8-amino-

• MDL： MFCD13188514
• Inchi： 1S/C9H8N2O/c10-8-7(12)4-3-6-2-1-5-11-9(6)8/h1-5,12H,10H2
• InChI Key： XSDGGSJNCLLCNW-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC=CN=C2C=1N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 8-amino-7-Quinolinol

Exploring the Properties and Applications of 8-amino-7-Quinolinol (CAS No. 331442-95-6)

8-amino-7-Quinolinol (CAS No. 331442-95-6) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, materials science, and chemical research. This compound, also referred to as 8-amino-7-hydroxyquinoline, features a unique molecular structure combining an amino group and a hydroxyl group on a quinoline backbone. Its distinct properties make it a valuable intermediate in synthetic chemistry and a subject of ongoing scientific exploration.

One of the most frequently searched questions about 8-amino-7-Quinolinol is its role in drug discovery and medicinal chemistry. Researchers have identified its potential as a building block for designing novel therapeutic agents, particularly in the development of antimicrobial and anti-inflammatory compounds. The presence of both amino and hydroxyl groups allows for versatile chemical modifications, enabling the creation of derivatives with tailored biological activities. Recent studies have highlighted its utility in targeting specific enzymatic pathways, making it a promising candidate for precision medicine applications.

In addition to its pharmaceutical relevance, 8-amino-7-Quinolinol has found applications in material science. Its ability to form stable complexes with metal ions has been exploited in the development of fluorescent probes and sensors. For instance, it is often used in the synthesis of luminescent materials for detecting trace metals in environmental samples. This aligns with the growing demand for sustainable technologies and green chemistry solutions, as industries seek eco-friendly alternatives for analytical and diagnostic tools.

The compound’s synthetic pathways and optimization strategies are also topics of high interest among chemists. Modern techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve the yield and purity of 8-amino-7-Quinolinol. These advancements address the need for cost-effective and scalable production methods, which are critical for industrial applications. Furthermore, computational modeling and AI-driven drug design are increasingly being used to predict the compound’s behavior and optimize its performance in various settings.

Another area where 8-amino-7-Quinolinol shines is in agricultural chemistry. Its derivatives have been explored as potential plant growth regulators and pest control agents, offering a safer alternative to traditional pesticides. This resonates with the global shift toward sustainable agriculture and the reduction of harmful chemical inputs. Farmers and agronomists are particularly interested in how such compounds can enhance crop yields while minimizing environmental impact.

From a commercial perspective, the demand for 8-amino-7-Quinolinol is driven by its multifunctional nature. Suppliers and manufacturers often highlight its high purity and consistent quality, which are essential for research and industrial use. The compound’s CAS No. 331442-95-6 serves as a key identifier in procurement databases, ensuring accurate sourcing for laboratories and production facilities. As the chemical industry evolves, the integration of blockchain for supply chain transparency is becoming a trending topic, with stakeholders seeking reliable tracking of raw materials like 8-amino-7-Quinolinol.

In conclusion, 8-amino-7-Quinolinol (CAS No. 331442-95-6) stands out as a compound with broad applicability across multiple disciplines. Its significance in pharmaceutical research, material innovation, and agricultural solutions underscores its value in addressing contemporary scientific and industrial challenges. As research continues to uncover new potentials, this compound is poised to play an even greater role in advancing green technologies and healthcare innovations.